1-[(4-tert-butylphenyl)sulfonyl]-4-(2,5-dichlorophenyl)piperazine

• IUPAC Name: 1-(4-tert-butylphenyl)sulfonyl-4-(2,5-dichlorophenyl)piperazine
• InChI: InChI=1S/C20H24Cl2N2O2S/c1-20(2,3)15-4-7-17(8-5-15)27(25,26)24-12-10-23(11-13-24)19-14-16(21)6-9-18(19)22/h4-9,14H,10-13H2,1-3H3
• InChI Key: XULLARFSJMHKLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H24Cl2N2O2S
• Molecular Weight: 427.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to “1-[(4-tert-butylphenyl)sulfonyl]-4-(2,5-dichlorophenyl)piperazine” involves complex chemical reactions, including condensation reactions and nucleophilic substitutions. For example, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate demonstrates a condensation reaction process, which is characterized by combining carbamimide and 3-fluorobenzoic acid in the presence of specific catalysts under basic conditions (Sanjeevarayappa et al., 2015).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction studies, plays a crucial role in confirming the chemical structure of synthesized compounds. The aforementioned tert-butyl derivative's structure was confirmed through single crystal XRD data, revealing its crystallization in the monoclinic crystal system with specific unit cell parameters (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Chemical reactions and properties, including reactivity and interaction with other molecules, are essential for understanding the compound's potential applications and stability. For example, compounds with the piperazine moiety have been studied for their binding and functional assays in adenosine receptors, showing significant selectivity and potency (Borrmann et al., 2009).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for the compound's manipulation and application in different scientific studies. For instance, the single crystal X-ray diffraction analysis provides detailed insights into the crystalline structure, which is pivotal for understanding the compound's physical behavior (Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

Understanding the chemical properties, including acidity, basicity, and reactivity towards other chemicals, is vital for the compound's use in chemical syntheses and reactions. The synthesis processes often reveal such properties by detailing the reaction conditions and outcomes, as seen in the creation of various piperazine derivatives (Borrmann et al., 2009).

Safety and Hazards

This compound is classified as an irritant. It’s important to handle it with appropriate safety measures to avoid potential harm.

Future Directions

The future directions for this compound could involve further exploration of its potential uses and interactions. Given the wide range of biological and pharmaceutical activity of piperazine derivatives, there could be potential for “1-[(4-tert-butylphenyl)sulfonyl]-4-(2,5-dichlorophenyl)piperazine” in these areas.

Mechanism of Action

Target of Action

The primary target of 1-[(4-tert-butylphenyl)sulfonyl]-4-(2,5-dichlorophenyl)piperazine is Corticosteroid 11-beta-dehydrogenase isozyme 1 . This enzyme plays a crucial role in the conversion of cortisol to the inactive metabolite cortisone, and vice versa .

Mode of Action

It is known that it interacts with its target enzyme, potentially altering its function

Biochemical Pathways

The compound’s interaction with Corticosteroid 11-beta-dehydrogenase isozyme 1 suggests it may influence the metabolism of corticosteroids

Result of Action

Given its target, it may influence the levels of active and inactive corticosteroids in the body